Cas no 51580-23-5 (9,10-Bis(phenylethynyl)-2-methylanthracene)

• Product Name: 9,10-Bis(phenylethynyl)-2-methylanthracene
• CAS No: 51580-23-5
• MF: C₃₁H₂₀
• MW: 392.490508079529
• CID: 56036
• PubChem ID: 13513272
• Update Time: 2025-04-18

9,10-Bis(phenylethynyl)-2-methylanthracene Chemical and Physical Properties

Names and Identifiers

• 9,10-Bis(phenylethynyl)-2-methylanthracene
• MBPEA
• 2-methyl-9,10-bis(2-phenylethynyl)anthracene
• 2-Methyl-9,10-bis-phenylethinyl-anthracen
• 2-Methyl-9,10-bis(phenylethynyl)-anthracene
• DTXSID70542664
• FT-0621592
• MBPEA;2-methyl-9,10-bis(phenylethynl)anthraceneMBPEA
• J-650368
• MBPEA;2-methyl-9,10-bis(phenylethynl)anthraceneBPEA
• A828660
• 2-methyl-9,10-bis(phenylethynl)anthracene
• 2-methyl-9,10-bis(phenylethynyl)anthracene
• AKOS015896183
• 51580-23-5

• Inchi： 1S/C31H20/c1-23-16-19-29-28(20-17-24-10-4-2-5-11-24)26-14-8-9-15-27(26)30(31(29)22-23)21-18-25-12-6-3-7-13-25/h2-16,19,22H,1H3
• InChI Key： KBIWITFMKHHGQY-UHFFFAOYSA-N
• SMILES： C12=CC(C)=CC=C1C(C#CC1C=CC=CC=1)=C1C=CC=CC1=C2C#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 392.15700
• Monoisotopic Mass: 392.156501
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 8.8

Experimental Properties

• Density: 1.21
• Melting Point: 225-226 ºC
• Boiling Point: 624.7 °C at 760 mmHg
• Flash Point: 624.7 °C at 760 mmHg
• Refractive Index: 1.74
• PSA: 0.00000
• LogP: 7.10100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes